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Compound of Interest

Compound Name:
CAS No.:

Cat. No.:

Get Quote

6-Chloro-3,3-dimethylindoline
1368462-49-0

B2761948

Structural Analysis & Numbering

Before interpreting the spectra, it is crucial to establish the correct numbering scheme, as

“indoline” (2,3-dihydroindole) differs from the “indole" numbering often found in automated

databases.

¢ Core Scaffold: 2,3-Dihydro-1H-indole (Indoline).

¢ Substituents:

o Gem-dimethyl: Two methyl groups at the C3 position (quaternary center).

o Chloro: Substitution at the C6 position on the benzene ring.[1]

DOT Diagram: Structure & Numbering Logic

The following diagram visualizes the atom mapping used for the chemical shift assignments.
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Caption: Atom numbering scheme for 6-Chloro-3,3-dimethylindoline. Note the quaternary C3
carrying two methyl groups and the C6-Chloro substitution.

Comparative Data Analysis

This section compares the Predicted/Expected Shifts (Product Performance) against the Parent
Scaffold (Alternative). This comparison highlights the specific diagnostic signals introduced by

the functional groups.

Table 1: 13C NMR Chemical Shift Assignments (CDCIs)
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Carbon Position

Atom Type

Expected Shift (6

Diagnostic Notes
ppm)

C7a

Quaternary (Ar)

Most deshielded
151.0 - 153.0
carbon; ortho to N.

C3a

Quaternary (Ar)

Bridgehead carbon;
136.0 — 138.0 para to Cl effect (-1.9

ppm).

C6

Quaternary (Ar-Cl)

Diagnostic: Ipso-Cl

carbon. Distinctive
133.0-135.0

downfield shift vs.

parent.

ca

Methine (Ar-H)

Meta to Cl (+1.3 ppm
effect).

124.0 - 126.0

C5

Methine (Ar-H)

Ortho to ClI (-0.4 ppm

effect); Para to N.

121.0-122.0

c7

Methine (Ar-H)

Diagnostic: Shielded
109.0 -111.0 by N lone pair; Ortho
to Cl.

c2

Methylene (CH-2)

Deshielded by

adjacent Nitrogen.

55.0-60.0

C3

Quaternary (Aliph)

Diagnostic:
uaternary center
42.0 - 46.0 Q _ Y
carrying gem-

dimethyls.

C3-Me

Methyl (CHs)

Intense signal; gem-

dimethyls typicall
24.0-28.0 yis bypicaly

overlap or appear very

close.

Substituent Effect Logic (The "Why")
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Gem-Dimethyl Effect: The introduction of two methyl groups at C3 converts the C3 from a
methine (in indole) or methylene (in indoline) to a quaternary carbon. This shifts C3
downfield to ~44 ppm and introduces a strong high-field signal (~26 ppm) for the methyls.

6-Chloro Effect: Based on standard additivity rules for benzene derivatives:
o Ipso (C6): ~ +6 ppm (Deshielding).

o Ortho (C5, C7): ~ -0.4 ppm (Slight shielding).

o Meta (C4, C7a): ~ +1.3 ppm (Slight deshielding).

o Para (C3a): ~ -1.9 ppm (Shielding).

Experimental Validation Protocol

To confirm the identity of 6-Chloro-3,3-dimethylindoline in a drug development context, rely

on the following self-validating workflow.

Methodology

Solvent Selection:CDCIs is preferred for sharp resolution of the gem-dimethyls. Use DMSO-
de only if solubility is an issue, as it may broaden exchangeable NH protons (though 13C is
less affected).

Pulse Sequence:
o Standard 13C {1H}: To observe all carbons, including quaternary C3, C3a, C6, and C7a.

o DEPT-135: Critical for distinguishing the C2 methylene (inverted, negative phase) from the
C3-Methyls (upright, positive phase).

Relaxation Delay (d1): Set d1 > 2.0s. The quaternary carbons (C3, C6-Cl, C7a) have long T1
relaxation times. Insufficient delay will suppress these diagnostic peaks.

DOT Diagram: Validation Workflow

Follow this logic path to definitively assign the structure.
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6-Chloro-3,3-dimethylindoline
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Caption: Step-by-step logic for validating the 6-Chloro-3,3-dimethylindoline structure using
13C and DEPT NMR.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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